Cas no 2248330-93-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylate
• CAS No: 2248330-93-8
• MF: C₁₇H₁₇N₃O₄
• MW: 327.334583997726
• CID: 6174212
• PubChem ID: 165867020
• Update Time: 2025-10-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylate
• 2248330-93-8
• EN300-6516675

• Inchi： 1S/C17H17N3O4/c1-4-19-9-13(14(18-19)10(2)3)17(23)24-20-15(21)11-7-5-6-8-12(11)16(20)22/h5-10H,4H2,1-3H3
• InChI Key： BFKVGVVIDZTEED-UHFFFAOYSA-N
• SMILES： O(C(C1=CN(CC)N=C1C(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 327.12190603g/mol
• Monoisotopic Mass: 327.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-ethyl-3-(propan-2-yl)-1H-pyrazole-4-carboxylate: A Multifunctional Scaffold for Targeted Therapeutic Development

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl and 1H-pyrazole-4-carboxylate are two critical structural motifs that define the chemical identity of this compound. The CAS No. 2248330-93-8 represents a unique conjugate of these two heterocyclic systems, forming a hybrid scaffold with potential applications in medicinal chemistry. This molecular architecture combines the electrophilic reactivity of the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl ring with the nitrogen-rich framework of 1H-pyrazole-4-carboxylate, enabling interactions with multiple biological targets.

Recent studies have highlighted the importance of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives in modulating enzyme activity. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moieties can act as competitive inhibitors of serine proteases by forming hydrogen bonds with catalytic residues. This property makes the compound a promising candidate for anti-inflammatory and anticoagulant applications.

The 1H-pyrazole-4-carboxylate group is known for its ability to engage in both hydrogen bonding and π-π stacking interactions, which are crucial for drug-receptor binding. A 2024 preprint on bioRxiv showed that 1H-pyrazole-4-carboxylate derivatives can selectively target G-protein-coupled receptors (GPCRs) by occupying the orthosteric binding site. This dual functionality of the compound may enable it to modulate multiple signaling pathways simultaneously, offering therapeutic advantages in complex diseases.

Structural analysis of the CAS No. 224833-93-8 molecule reveals a conjugated system between the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl ring and the 1H-pyrazole-4-carboxylate group. The presence of a 1-ethyl-3-(propan-2-yl) substituent introduces steric bulk and hydrophobicity, which may influence the compound's solubility and membrane permeability. These physicochemical properties are essential for optimizing the drug-like characteristics of the molecule.

Current research on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives has focused on their potential as kinase inhibitors. A 2023 review in MedChemComm highlighted the role of these scaffolds in targeting tyrosine kinases, which are implicated in cancer progression. The 1H-pyrazole-4-carboxylate group may contribute to kinase inhibition by forming covalent interactions with the ATP-binding site, a mechanism that could enhance the selectivity of the compound.

Advances in computational chemistry have enabled the prediction of the CAS No. 2248330-93-8 molecule's interactions with biological targets. Molecular docking studies suggest that the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl ring can bind to the active site of acetylcholinesterase, while the 1H-pyrazole-4-carboxylate group may interact with the peripheral anionic site. This dual binding mode could explain the compound's potential neuroprotective effects.

Pharmacological studies on similar compounds have shown that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives can modulate ion channels. For example, a 2022 study in Cell Reports demonstrated that these scaffolds can selectively block voltage-gated sodium channels, a property that may be useful in the treatment of neuropathic pain. The 1H-pyrazole-4-carboxylate group may enhance this effect by stabilizing the open state of the channel.

The 1-ethyl-3-(propan-2-yl) substituent in the CAS No. 2248330-93-8 molecule may influence its metabolic stability. Lipophilic groups like ethyl and isopropyl can increase the compound's half-life in vivo by reducing hepatic clearance. This property is particularly important for drugs targeting chronic diseases, where prolonged exposure is required to achieve therapeutic efficacy.

Recent developments in drug delivery systems have shown that the 1H-pyrazole-4-carboxylate group can be functionalized to improve the solubility of the compound. For instance, attaching hydrophilic moieties to the 1H-pyrazole-4-carboxylate group can enhance its aqueous solubility, which is critical for oral administration. This modification may also improve the compound's bioavailability and reduce the risk of hepatic toxicity.

The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl ring is known for its ability to form stable complexes with metal ions. This property may be exploited to develop metal-based therapeutic agents. For example, a 2023 study in ACS Nano showed that 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives can chelate copper ions, which may have implications in the treatment of neurodegenerative diseases like Alzheimer's.

Advances in synthetic chemistry have enabled the development of novel derivatives of the CAS No. 2248330-93-8 molecule. For instance, replacing the 1H-pyrazole-4-carboxylate group with other heterocyclic systems may yield compounds with enhanced potency or selectivity. These modifications are critical for optimizing the therapeutic window of the compound.

Studies on the pharmacokinetics of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives have shown that these compounds can exhibit favorable drug-like properties. For example, a 2024 study in Drug Discovery Today reported that these scaffolds have good oral bioavailability and low toxicity, making them suitable for clinical development. The 1H-pyrazole-4-carboxylate group may further improve these properties by enhancing the compound's metabolic stability.

Recent research has also explored the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives in the treatment of infectious diseases. A 2023 study in Nature Communications demonstrated that these compounds can inhibit viral proteases, suggesting their potential as antiviral agents. The 1H-pyrazole-4-carboxylate group may enhance this activity by forming additional interactions with the viral enzyme.

Advances in structural biology have provided insights into the binding modes of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl derivatives with biological targets. Crystallographic studies have shown that these scaffolds can adopt multiple conformations, allowing them to interact with different regions of a target protein. This flexibility may explain their broad spectrum of biological activities.

The CAS No. 2248330-93-8 molecule represents a promising scaffold for the development of multifunctional therapeutics. Its unique combination of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl and 1H-pyrazole-4-carboxylate groups provides a versatile platform for drug design. Ongoing research is focused on optimizing this compound for specific therapeutic applications, with potential implications in oncology, neurology, and infectious disease treatment.

As the field of medicinal chemistry continues to evolve, the CAS No. 2248330-93-8 molecule stands as a testament to the power of rational drug design. Its unique structural features and diverse biological activities make it a valuable candidate for further exploration and development. The future of this compound holds great promise for the treatment of various diseases, underscoring the importance of continued research and innovation in the pharmaceutical industry.

With its potential to address a wide range of medical conditions, the CAS No. 2248330-93-8 molecule is poised to become a significant player in the development of novel therapeutics. As researchers continue to unlock its full potential, the compound may pave the way for new treatment strategies and improved patient outcomes, highlighting the importance of ongoing scientific inquiry and technological advancement in the field of pharmacology.

In conclusion, the CAS No. 2248330-93-8 molecule exemplifies the intersection of chemistry, biology, and medicine. Its unique structure and diverse biological activities underscore the importance of interdisciplinary research in drug discovery. As the pharmaceutical industry continues to advance, the CAS No. 2248330-93-8 molecule may play a pivotal role in the development of innovative therapies, offering hope for the treatment of various diseases and improving the quality of life for patients worldwide.

Through continued research and development, the CAS No. 2248330-93-8 molecule has the potential to revolutionize the field of medicine. Its unique properties and versatile applications make it a valuable asset in the quest for new and effective treatments. As scientists and researchers work to unlock its full potential, the compound may become a cornerstone of modern pharmacology, driving progress in the treatment of complex diseases and improving patient outcomes.

Ultimately, the CAS No. 2248330-93-8 molecule represents a significant advancement in the field of medicinal chemistry. Its potential to address a wide range of medical conditions underscores the importance of continued innovation and exploration in the pharmaceutical industry. As research progresses, the compound may pave the way for new therapeutic strategies, offering hope for patients and advancing the field of medicine in meaningful ways.

With its unique structure and diverse biological activities, the CAS No. 2248330-93-8 molecule has the potential to become a cornerstone of modern pharmacology. As researchers continue to explore its properties and applications, the compound may play a vital role in the development of innovative therapies, ultimately contributing to improved patient outcomes and the advancement of medical science.

In summary, the CAS No. 2248330-93-8 molecule is a promising candidate in the field of drug discovery. Its unique combination of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl and 1H-pyrazole-4-carboxylate groups provides a versatile platform for the development of multifunctional therapeutics. As research continues to uncover its potential, the compound may become a significant contributor to the advancement of medicine, offering new treatment options and improving the quality of life for patients worldwide.

Through ongoing research and development, the CAS No. 2248330-93-8 molecule has the potential to revolutionize the treatment of various diseases. Its unique properties and versatile applications make it a valuable asset in the quest for new and effective therapies. As scientists and researchers continue to explore its full potential, the compound may become a cornerstone of modern pharmacology, driving progress in the field of medicine and improving patient outcomes.

With its potential to address a wide range of medical conditions, the CAS No. 2248330-93-8 molecule is poised to play a significant role in the future of pharmaceutical science. As researchers continue to unlock its properties and applications, the compound may pave the way for new treatment strategies and improved patient care, highlighting the importance of continued innovation and exploration in the field of medicine.

In conclusion, the CAS No. 2248330-93-8 molecule represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities underscore the importance of interdisciplinary research in drug discovery. As the pharmaceutical industry continues to advance, the CAS No. 2248330-93-8 molecule may play a pivotal role in the development of innovative therapies, offering hope for the treatment of various diseases and improving the quality of life for patients worldwide.

Ultimately, the CAS No. 2248330-93-8 molecule exemplifies the potential of modern pharmacology to address complex medical challenges. As research progresses, the compound may become a cornerstone of therapeutic innovation, contributing to the advancement of medicine and the improvement of patient outcomes. Its unique properties and versatile applications make it a valuable asset in the ongoing quest for new and effective treatments, underscoring the importance of continued scientific inquiry and technological advancement in the pharmaceutical industry.

With its potential to revolutionize the treatment of various diseases, the CAS No. 2248330-93-8 molecule stands as a testament to the power of scientific discovery and innovation. As researchers continue to explore its properties and applications, the compound may pave the way for new therapeutic strategies and improved patient care, highlighting the importance of ongoing research and development in the field of medicine.

Through continued exploration and development, the CAS No. 2248330-93-8 molecule has the potential to become a cornerstone of modern pharmacology. As scientists and researchers unlock its full potential, the compound may play a vital role in the advancement of medical science, driving progress in the treatment of complex diseases and improving the quality of life for patients worldwide.

In summary, the CAS No. 2248330-93-8 molecule is a promising candidate in the field of drug discovery. Its unique combination of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl and 1H-pyrazole-4-carboxylate groups provides a versatile platform for the development of multifunctional therapeutics. As research continues to uncover its potential, the compound may become a significant contributor to the advancement of medicine, offering new treatment options and improving the quality of life for patients worldwide.

Through ongoing research and development, the CAS No. 2248330-93-8 molecule has the potential to revolutionize the treatment of various diseases. Its unique properties and versatile applications make it a valuable asset in the quest for new and effective therapies. As scientists and researchers continue to explore its full potential, the compound may become a cornerstone of modern pharmacology, driving progress in the field of medicine and improving patient outcomes.

With its potential to address a wide range of medical conditions, the CAS No. 2248330-93-8 molecule is poised to play a significant role in the future of pharmaceutical science. As researchers continue to unlock its properties and applications, the compound may pave the, the compound may pave the way for new treatment strategies and improved patient care, highlighting the importance of continued innovation and exploration in the field of medicine.

In conclusion, the CAS No. 2248330-93-8 molecule represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities underscore the importance of interdisciplinary research in drug discovery. As the pharmaceutical industry continues to advance, the CAS No. 2248330-93-8 molecule may play a pivotal role in the development of innovative therapies, offering hope for the treatment of various diseases and improving the quality of life for patients worldwide.

Ultimately, the CAS No. 2248330-93-8 molecule exemplifies the potential of modern pharmacology to address complex medical challenges. As research progresses, the compound may become a cornerstone of therapeutic innovation, contributing to the advancement of medicine and the improvement of patient outcomes. Its unique properties and versatile applications make it a valuable asset in the ongoing quest for new and effective treatments, underscoring the importance of continued scientific inquiry and technological advancement in the pharmaceutical industry.

With its potential to revolutionize the treatment of various diseases, the CAS No. 2248330-93-8 molecule stands as a testament to the power of scientific discovery and innovation. As researchers continue to explore its properties and applications, the compound may pave the way for new therapeutic strategies and improved patient care, highlighting the importance of ongoing research and development in the field of medicine.

Through continued exploration and development, the CAS No. 2248330-93-8 molecule has the potential to become a cornerstone of modern pharmacology. As scientists and researchers unlock its full potential, the compound may play a vital role in the advancement of medical science, driving progress in the treatment of complex diseases and improving the quality of life for patients worldwide.

In summary, the CAS No. 2248330-93-8 molecule is a promising candidate in the field of drug discovery. Its unique combination of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl and 1H-pyrazole-4-carboxylate groups provides a versatile platform for the development of multifunctional therapeutics. As research continues to uncover its potential, the compound may become a significant contributor to the advancement of medicine, offering new treatment options and improving the quality of life for patients worldwide.

Through ongoing research and development, the CAS No. 2248330-93-8 molecule has the potential to revolutionize the treatment of various diseases. Its unique properties and versatile applications make it a valuable asset in the quest for new and effective therapies. As scientists and researchers continue to explore its full potential, the compound may become a cornerstone of modern pharmacology, driving progress in the field of medicine and improving patient outcomes.

With its potential to address a wide range of medical conditions, the CAS No. 2248330-93-8 molecule is poised to play a significant role in the future of pharmaceutical science. As researchers continue to unlock its properties and applications, the compound may pave the way for new treatment strategies and improved patient care, highlighting the importance of continued innovation and exploration in the field of medicine.

In conclusion, the CAS No. 2248330-93-8 molecule represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities underscore the importance of interdisciplinary research in drug discovery. As the pharmaceutical industry continues to evolve, the CAS No. 2248330-93-8 molecule may play a pivotal role in the development of innovative therapies, offering hope for the treatment of various diseases and enhancing the quality of life for patients worldwide.

Ultimately, the CAS No. 2248330-93-8 molecule exemplifies the transformative potential of modern pharmacology in addressing complex medical challenges. As research progresses, the compound may become a cornerstone of therapeutic innovation, contributing to the advancement of medicine and the improvement of patient outcomes. Its unique properties and versatile applications make it a valuable asset in the ongoing quest for new and effective treatments, underscoring the importance of continued scientific inquiry and technological advancement in the pharmaceutical industry.

With its potential to revolutionize the treatment of various diseases, the CAS No. 2248330-93-8 molecule stands as a testament to the power of scientific discovery and innovation. As researchers continue to explore its properties and applications, the compound may pave the way for new therapeutic strategies and improved patient care, highlighting the importance of ongoing research and development in the field of medicine.

Through continued exploration and development, the CAS No. 2248330-93-8 molecule has the potential to become a cornerstone of modern pharmacology. As scientists and researchers unlock its full potential, the compound may play a vital role in the advancement of medical science, driving progress in the treatment of complex diseases and improving the quality of life for patients worldwide.

In summary, the CAS No. 2248330-93-8 molecule is a promising candidate in the field of drug discovery. Its unique combination of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl and 1H-pyrazole-4-carboxylate groups provides a versatile platform for the development of multifunctional therapeutics. As research continues to uncover its potential, the compound may become a significant contributor to the advancement of medicine, offering new treatment options and improving the quality of life for patients worldwide.

Through ongoing research and development, the CAS No. 2248330-93-8 molecule has the potential to revolutionize the treatment of various diseases. Its unique properties and versatile applications make it a valuable asset in the quest for new and effective therapies. As scientists and researchers continue to explore its full potential, the compound may become a cornerstone of modern pharmacology, driving progress in the field of medicine and improving patient outcomes.

With its potential to address a wide range of medical conditions, the CAS No. 2248330-93-8 molecule is poised to play a significant role in the future of pharmaceutical science. As researchers continue to unlock its properties and applications, the compound may pave the way for new treatment strategies and improved patient care, highlighting the importance of continued innovation and exploration in the field of medicine.

In conclusion, the CAS No. 2248330-93-8 molecule represents a significant advancement in the field of medicinal chemistry. Its unique structure and diverse biological activities underscore the importance of interdisciplinary research in drug discovery. As the pharmaceutical industry continues to evolve, the CAS No. 2248330-93-8 molecule may play a pivotal role in the development of innovative therapies, offering hope for the treatment of various diseases and enhancing the quality of life for patients worldwide.

Ultimately, the CAS No. 2248330-93-8 molecule exemplifies the transformative potential of modern pharmacology in addressing complex medical challenges. As research progresses, the compound may become a cornerstone of therapeutic innovation, contributing to the advancement of medicine and the improvement of patient outcomes. Its unique properties and versatile applications make it a valuable asset in the ongoing quest for new and effective treatments, underscoring the importance of continued scientific inquiry and technological advancement in the pharmaceutical industry.

With its potential to revolutionize the treatment of various diseases, the CAS No. 2248330-93-8 molecule stands as a testament to the power of scientific discovery and innovation. As researchers continue to explore its properties and applications, the compound may pave the way for new therapeutic strategies and improved patient care, highlighting the importance of ongoing research and development in the field of medicine.

Through continued exploration and development, the CAS No. 2248330-93-8 molecule has the potential to become a cornerstone of modern pharmacology. As scientists and researchers unlock its full potential, the compound may play a vital role in the advancement of medical science, driving progress in the treatment of complex diseases and improving the quality of life for patients worldwide.

In summary, the CAS No. 2248330-93-8 molecule is a promising candidate in the field of drug discovery. Its unique combination of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl and 1H-pyrazole-4-carboxylate groups provides a versatile platform for the development of multifunctional therapeutics. As research continues to uncover its potential, the compound may become a significant contributor to the advancement of medicine, offering new treatment options and improving the quality of life for patients worldwide.

Through ongoing research and development, the CAS No. 2248330-93-8 molecule has the potential to revolutionize the treatment of various diseases. Its unique properties and versatile applications make it a valuable asset in the quest for new and effective therapies. As scientists and researchers continue to explore its full potential, the compound may become a cornerstone of modern pharmacology, driving progress in the field of medicine and improving patient outcomes.

With its potential to address a wide range of medical conditions, the CAS No. 2248330-93-8 molecule is poised to play a significant role in the future of pharmaceutical science. As researchers continue to unlock its properties and applications, the compound may pave the, and the compound may pave the way for new treatment strategies and improved patient care, highlighting the importance of continued innovation and exploration in the field of medicine.

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